Cas no 518060-42-9 (3-(1-Aminoethyl)phenol hydrochloride)

3-(1-Aminoethyl)phenol hydrochloride structure
518060-42-9 structure
Product Name:3-(1-Aminoethyl)phenol hydrochloride
CAS No:518060-42-9
MF:C8H11NO
MW:137.179042100906
MDL:MFCD04972530
CID:366595
PubChem ID:40427058
Update Time:2025-09-23

3-(1-Aminoethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(1-AMINOETHYL)PHENOL
    • 3-(1-Aminoethyl)phenol hydrochloride
    • 3[(1R)-1-AMINOETHYL] PHENOL
    • Phenol, 3-[(1R)-1-aminoethyl]-
    • 1-(R)-(3-METHOXYPHENOL)ETHYLAMINE
    • Phenol, 3-[(1R)-1-aminoethyl]- (9CI)
    • 3-[(1R)-1-aminoethyl]phenol
    • 518060-42-9
    • AC-13251
    • (R)-1-(3-hydroxyphenyl)ethylamine
    • WFRNDUQAIZJRPZ-ZCFIWIBFSA-N
    • 3-METHOXY-ALFA-METHYL-BENZENEMETHANAMINE
    • 3-((R)-1-Amino-ethyl)-phenol
    • SCHEMBL782546
    • Phenol,3-[(1R)-1-aminoethyl]-
    • EN300-89248
    • 3-[(R)-1-Aminoethyl]phenol
    • F16880
    • AKOS017463724
    • CS-0000311
    • MFCD04972530
    • MDL: MFCD04972530
    • Inchi: 1S/C8H11NO/c1-6(9)7-3-2-4-8(10)5-7/h2-6,10H,9H2,1H3/t6-/m1/s1
    • InChI Key: WFRNDUQAIZJRPZ-ZCFIWIBFSA-N
    • SMILES: OC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

3-(1-Aminoethyl)phenol hydrochloride Pricemore >>

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